Cas no 5309-30-8 ((9E)-9-(hydroxyimino)-9H-fluorene-4-carboxylic acid)

(9E)-9-(hydroxyimino)-9H-fluorene-4-carboxylic acid structure
5309-30-8 structure
Product Name:(9E)-9-(hydroxyimino)-9H-fluorene-4-carboxylic acid
CAS No:5309-30-8
MF:C20H30O4
MW:334.449806690216
CID:937930
PubChem ID:290006
Update Time:2025-04-19

(9E)-9-(hydroxyimino)-9H-fluorene-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (9E)-9-(hydroxyimino)-9H-fluorene-4-carboxylic acid
    • 6,13-dimethyl-1,4,8,11-tetraaza-cyclotetradeca-2,4,6,9,11,13-hexaene-2,3,9,10-tetracarbonitrile; NSC324073; 6,13-Dimethyl-1,4,8,11-tetraazacyclotetradeca-2,4,6,9,11,13-hexaene-2,3,9,10-tetracarbonitrile; AC1MHFWR;
    • NSC152563
    • 4b,8-dimethyl-2-(propan-2-yl)-4,4a,4b,5,6,7,8,8a,9,10-decahydro-3h-3,10a-epidioxyphenanthrene-8-carboxylic acid
    • NSC-406629
    • NSC406629
    • DTXSID80302670
    • 15620-98-1
    • 6,14-Peroxy-Δ7(8)-dihydro-abietinsaeure
    • 2H-2,4a-Ethenonaphtho[2,1-c][1,2]dioxin-7-carboxylic acid, 1,5,6,6a,7,8,9,10,10a,10b-decahydro-7,10a-dimethyl-12-(1-methylethyl)-
    • Inchi: 1S/C20H30O4/c1-12(2)13-11-20-9-6-15-18(3,16(20)10-14(13)23-24-20)7-5-8-19(15,4)17(21)22/h11-12,14-16H,5-10H2,1-4H3,(H,21,22)
    • InChI Key: IQKPNFFLSFPURG-UHFFFAOYSA-N
    • SMILES: O1C23C=C(C(C)C)C(CC2C2(C)CCCC(C(=O)O)(C)C2CC3)O1

Computed Properties

  • Exact Mass: 239.05827
  • Monoisotopic Mass: 239.058243
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.9
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.41
  • Melting Point: 181-183 °C
  • Boiling Point: 531.6°C at 760 mmHg
  • Flash Point: 275.3°C
  • Refractive Index: 1.695
  • PSA: 69.89
  • LogP: 4.34900
  • pka: 4.66±0.60(Predicted)

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